1-[4-(Pyridin-4-Yloxy)phenyl]-3-[3-(Trifluoromethyl)phenyl]urea

• CAS No.: 228400-22-4
• Product Name: 1-[4-(Pyridin-4-Yloxy)phenyl]-3-[3-(Trifluoromethyl)phenyl]urea
• Molecular Formula: C19H14F3N3O2
• Molecular Weight: 373.3 g/mol
• IUPAC Name: 1-(4-pyridin-4-yloxyphenyl)-3-[3-(trifluoromethyl)phenyl]urea
• Standard InChI: InChI=1S/C19H14F3N3O2/c20-19(21,22)13-2-1-3-15(12-13)25-18(26)24-14-4-6-16(7-5-14)27-17-8-10-23-11-9-17/h1-12H,(H2,24,25,26)
• Standard InChIKey: DDDLGNOZDKDSEG-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)OC3=CC=NC=C3)C(F)(F)F
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)NC2=CC=C(C=C2)OC3=CC=NC=C3)C(F)(F)F
• Appearance: Solid powder
• Description: AFG210 is a novel first-generation “type II” FLT3 inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >5 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AFG-210; AFG 210; AFG210.
• Reference: 1: Weisberg E, Roesel J, Furet P, Bold G, Imbach P, Flörsheimer A, Caravatti G, Jiang J, Manley P, Ray A, Griffin JD. Antileukemic Effects of Novel First- and Second-Generation FLT3 Inhibitors: Structure-Affinity Comparison. Genes Cancer. 2010 Oct;1(10):1021-32. doi: 10.1177/1947601910396505. PubMed PMID: 21779428; PubMed Central PMCID: PMC3092267.
• PubChem Compound: 15942672
• Last Modified: Nov 11 2021